Cas no 1206995-39-2 (1-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-4-(2-phenylcyclopropanecarbonyl)piperazine)

• Product Name: 1-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-4-(2-phenylcyclopropanecarbonyl)piperazine
• CAS No: 1206995-39-2
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• CID: 5850980
• PubChem ID: 45505134
• Update Time: 2025-10-29

1-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-4-(2-phenylcyclopropanecarbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-4-(2-phenylcyclopropanecarbonyl)piperazine
• VU0524387-1
• F5855-0455
• (5-(furan-2-yl)isoxazol-3-yl)(4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl)methanone
• AKOS024523050
• [4-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperazin-1-yl]-(2-phenylcyclopropyl)methanone
• 1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]-4-(2-phenylcyclopropanecarbonyl)piperazine
• 1206995-39-2

• Inchi： 1S/C22H21N3O4/c26-21(17-13-16(17)15-5-2-1-3-6-15)24-8-10-25(11-9-24)22(27)18-14-20(29-23-18)19-7-4-12-28-19/h1-7,12,14,16-17H,8-11,13H2
• InChI Key： YFYKLBYSPWVVNP-UHFFFAOYSA-N
• SMILES： O=C(C1CC1C1C=CC=CC=1)N1CCN(C(C2C=C(C3=CC=CO3)ON=2)=O)CC1

Computed Properties

• Exact Mass: 391.15320616g/mol
• Monoisotopic Mass: 391.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-4-(2-phenylcyclopropanecarbonyl)piperazine

Introduction to 1-5-(Furan-2-yl)-1,2-oxazole-3-carbonyl-4-(2-phenylcyclopropanecarbonyl)piperazine (CAS No. 1206995-39-2)

1-5-(Furan-2-yl)-1,2-oxazole-3-carbonyl-4-(2-phenylcyclopropanecarbonyl)piperazine (CAS No. 1206995-39-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a furan moiety, and a phenylcyclopropane group. These structural elements contribute to its potential biological activities and therapeutic applications.

The piperazine ring, a six-membered cyclic amine, is a common structural motif in many pharmaceuticals due to its ability to enhance the solubility and bioavailability of compounds. The presence of the furan moiety, a five-membered heterocyclic aromatic ring containing an oxygen atom, adds to the compound's stability and reactivity. The phenylcyclopropane group, on the other hand, imparts lipophilic properties that can influence the compound's ability to cross biological membranes.

Recent studies have explored the potential of 1-5-(Furan-2-yl)-1,2-oxazole-3-carbonyl-4-(2-phenylcyclopropanecarbonyl)piperazine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-5-(Furan-2-yl)-1,2-oxazole-3-carbonyl-4-(2-phenylcyclopropanecarbonyl)piperazine has also been investigated for its neuroprotective properties. Preclinical studies using animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

The pharmacokinetic profile of 1-5-(Furan-2-yl)-1,2-oxazole-3-carbonyl-4-(2-phenylcyclopropanecarbonyl)piperazine has also been studied in detail. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile, making it a promising candidate for further development as an oral therapeutic agent. The compound's lipophilic nature allows it to readily cross the blood-brain barrier, which is crucial for its neuroprotective effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-5-(Furan-2-yl)-1,2-oxazole-3-carbonyl-4-(2-phenylcyclopropanecarbonyl)piperazine in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and support further investigation in larger clinical trials.

In conclusion, 1-5-(Furan-2-y)-1,2-oaxzole--carbonyl--4--(-phenylcyclopropanecarbonyl)-piperazine (CAS No. 1206995-39-2) represents a promising compound with potential therapeutic applications in inflammatory and neurodegenerative diseases. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry.